Isocrasifoline Isocrasifoline
Brand Name: Vulcanchem
CAS No.: 135213-48-8
VCID: VC21164086
InChI: InChI=1S/C19H23NO4/c1-20-9-8-13-5-7-16(23-2)19(22)18(13)14(20)10-12-4-6-15(21)17(11-12)24-3/h4-7,11,14,21-22H,8-10H2,1-3H3/t14-/m0/s1
SMILES: CN1CCC2=C(C1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O
Molecular Formula: C19H23NO4
Molecular Weight: 329.4 g/mol

Isocrasifoline

CAS No.: 135213-48-8

Cat. No.: VC21164086

Molecular Formula: C19H23NO4

Molecular Weight: 329.4 g/mol

* For research use only. Not for human or veterinary use.

Isocrasifoline - 135213-48-8

Specification

CAS No. 135213-48-8
Molecular Formula C19H23NO4
Molecular Weight 329.4 g/mol
IUPAC Name (1S)-1-[(4-hydroxy-3-methoxyphenyl)methyl]-7-methoxy-2-methyl-3,4-dihydro-1H-isoquinolin-8-ol
Standard InChI InChI=1S/C19H23NO4/c1-20-9-8-13-5-7-16(23-2)19(22)18(13)14(20)10-12-4-6-15(21)17(11-12)24-3/h4-7,11,14,21-22H,8-10H2,1-3H3/t14-/m0/s1
Standard InChI Key HQWZPWYHADPXQD-AWEZNQCLSA-N
Isomeric SMILES CN1CCC2=C([C@@H]1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O
SMILES CN1CCC2=C(C1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O
Canonical SMILES CN1CCC2=C(C1CC3=CC(=C(C=C3)O)OC)C(=C(C=C2)OC)O

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